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Compound of Interest

1,3-Dichloro-5-ethyl-5-
Compound Name:
methylhydantoin

cat. No.: B1329273

In-Depth Technical Guide to 1,3-Dichloro-5-ethyl-
5-methylhydantoin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1,3-Dichloro-5-ethyl-5-methylhydantoin. The information is curated for
researchers, scientists, and professionals in drug development, with a focus on data
presentation, experimental context, and visual representation of key processes.

Core Physical and Chemical Properties

1,3-Dichloro-5-ethyl-5-methylhydantoin is a halogenated hydantoin derivative. The following
tables summarize its key physical and chemical properties.

Table 1: General and Physical Properties
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Property Value Source(s)

1,3-dichloro-5-ethyl-5-
IUPAC Name o . ) [1]
methylimidazolidine-2,4-dione

CAS Number 89415-87-2 [2]
Molecular Formula CeHsCIl2N202 [1]
Molecular Weight 211.05 g/mol [1]
Appearance White to off-white powder/solid  [3]
Melting Point 445 - 48 °C [4]
Boiling Point > 60 °C at 101.3 kPa

Density 1.26 g/cm3 at 20 °C

5.3 Paat20°C; 8.5 Paat 25

Vapor Pressure oc

Table 2: Solubility and Reactivity

Property Value Source(s)

Water Solubility 2800 mg/L at 20 °C and pH 3.6

Reacts with water to release
Reactivity active chlorine. Strong [2]

oxidizing agent.

Stability Sensitive to moisture. [5]

Spectral Data

Specific spectral data for 1,3-Dichloro-5-ethyl-5-methylhydantoin is not readily available in
public databases. The following data for the closely related and well-studied analogue, 1,3-
Dichloro-5,5-dimethylhydantoin (CAS: 118-52-5), is provided for reference.

Table 3: Spectral Data for 1,3-Dichloro-5,5-dimethylhydantoin
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Spectrum Type Key Peaks/Signals Source(s)

A single peak is expected for
1H NMR [6]
the two methyl groups.

Signals for the methyl carbons,
the quaternary carbon, and the

15C NMR [7]
carbonyl carbons are

expected.

Characteristic peaks for C=0
IR Spectroscopy (carbonyl) and C-N bonds are [819]

expected.

Molecular ion peak and
fragmentation patterns

Mass Spectrometry ] [10]
corresponding to the loss of

chlorine and other moieties.

Experimental Protocols
Synthesis of 1,3-Dichloro-5-ethyl-5-methylhydantoin

The synthesis of 1,3-Dichloro-5-ethyl-5-methylhydantoin involves a two-step process: the
synthesis of the precursor 5-ethyl-5-methylhydantoin, followed by its chlorination.

Step 1: Synthesis of 5-ethyl-5-methylhydantoin

A common method for the synthesis of 5,5-disubstituted hydantoins is the Bucherer-Bergs
reaction.

o Materials: 2-butanone, potassium cyanide, ammonium carbonate, water, hydrochloric acid.
e Procedure:

o In a suitable reaction vessel, a mixture of 2-butanone, potassium cyanide, and ammonium
carbonate is prepared in an aqueous solution.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://m.chemicalbook.com/SpectrumEN_118-52-5_1HNMR.htm
https://hmdb.ca/spectra/nmr_one_d/1279
https://spectrabase.com/spectrum/5fJIi1eZEzC
https://m.chemicalbook.com/SpectrumEN_118-52-5_IR1.htm
https://m.chemicalbook.com/SpectrumEN_118-52-5_MS.htm
https://www.benchchem.com/product/b1329273?utm_src=pdf-body
https://www.benchchem.com/product/b1329273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The mixture is heated, typically around 60°C, and stirred for several hours to allow the

[e]

reaction to proceed.

[e]

After the reaction is complete, the solution is cooled.

o

The pH of the solution is carefully adjusted with hydrochloric acid to precipitate the 5-ethyl-
5-methylhydantoin.

o

The precipitated product is collected by filtration, washed with cold water, and dried.
Step 2: Chlorination of 5-ethyl-5-methylhydantoin
The synthesized hydantoin is then chlorinated to yield the final product.
e Materials: 5-ethyl-5-methylhydantoin, chlorine gas, sodium hydroxide solution (e.g., 20%).
e Procedure:

o 5-ethyl-5-methylhydantoin is dissolved in an aqueous solution.

o The solution is cooled to a temperature between 15-25°C.

o Chlorine gas is bubbled through the solution while the pH is maintained between 7.0 and
7.5 by the controlled addition of a sodium hydroxide solution.

o The reaction is monitored until the desired degree of chlorination is achieved.

o The precipitated 1,3-Dichloro-5-ethyl-5-methylhydantoin is collected by filtration,
washed with water, and dried under vacuum.

Purification

The crude 1,3-Dichloro-5-ethyl-5-methylhydantoin can be purified by recrystallization from a
suitable solvent system, such as a mixture of chloroform and hexanes.[11]

Analysis by High-Performance Liquid Chromatography
(HPLC)
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The purity and concentration of 1,3-Dichloro-5-ethyl-5-methylhydantoin can be determined
using reverse-phase HPLC.[12]

e Column: A C18 column (e.g., Newcrom R1) is suitable for separation.[12]

» Mobile Phase: A mixture of acetonitrile and water, with a small amount of acid (e.g.,
phosphoric acid or formic acid for MS compatibility), is typically used.[12]

o Detection: UV detection at a suitable wavelength.
e Procedure:

o Prepare a standard solution of 1,3-Dichloro-5-ethyl-5-methylhydantoin of known
concentration in the mobile phase.

o Prepare the sample solution by dissolving the compound in the mobile phase.
o Inject the standard and sample solutions into the HPLC system.

o Analyze the resulting chromatograms to determine the retention time and peak area of the
compound.

o Quantify the amount of 1,3-Dichloro-5-ethyl-5-methylhydantoin in the sample by
comparing its peak area to that of the standard.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1329273?utm_src=pdf-body
https://sielc.com/13-dichloro-5-ethyl-5-methylhydantoin
https://sielc.com/13-dichloro-5-ethyl-5-methylhydantoin
https://sielc.com/13-dichloro-5-ethyl-5-methylhydantoin
https://www.benchchem.com/product/b1329273?utm_src=pdf-body
https://www.benchchem.com/product/b1329273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 5-ethyl-5-methylhydantoin

Ammonium Carbonate

Chlorination

Potassium Cyanide Bucherer-Bergs Reaction 5-ethyl-5-methylhydantoin

5-ethyl-5-methylhydantoin
Sodium Hydroxide (aq) Chlorination Reaction 1,3-Dichloro-5-ethyl-5-methylhydantoin

Em

Click to download full resolution via product page

Caption: Synthesis and Chlorination Workflow
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Caption: Mechanism of Action as a Chlorinating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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